Cas no 705270-06-0 (5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid)

• Product name: 5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid
• CAS No: 705270-06-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD03194465
• CID: 892605
• PubChem ID: 646418

5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid
• 5-methyl-1-propylpyrazole-4-carboxylic acid
• BB_SC-8260
• CS-0119863
• MLS000032187
• MFCD03194465
• HMS2283J17
• SMR000012992
• 5-Methyl-1-propyl-1 H -pyrazole-4-carboxylic acid
• EU-0053538
• PIOSFPCYOZWBLH-UHFFFAOYSA-N
• 5-METHYL-1-PROPYL-1H-PYRAZOLE-4-CARBOXYLICACID
• CHEMBL1892793
• FT-0677107
• DTXSID20349423
• AKOS000300851
• 5-methyl-1-propyl-1 h-pyrazole-4-carboxylic acid
• TimTec1_006075
• HMS1551E03
• Z802541380
• FS-4486
• 5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid, AldrichCPR
• 5-Methyl-1-propyl-pyrazole-4-carboxylic acid
• 705270-06-0
• EN300-92357
• 1H-Pyrazole-4-carboxylic acid, 5-methyl-1-propyl-
• DB-028788
• BBL012768
• STK679592
• ALBB-028891

• MDL： MFCD03194465
• Inchi： InChI=1S/C8H12N2O2/c1-3-4-10-6(2)7(5-9-10)8(11)12/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key： PIOSFPCYOZWBLH-UHFFFAOYSA-N
• SMILES： CCCN1C(=C(C=N1)C(=O)O)C

Computed Properties

• Exact Mass: 168.09000
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 316.6±22.0 °C at 760 mmHg
• Flash Point: 145.3±22.3 °C
• PSA: 55.12000
• LogP: 1.29970
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid (CAS: 705270-06-0)

5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid (CAS: 705270-06-0) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel anti-inflammatory and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid is its application in the design of enzyme inhibitors. Researchers have identified its structural similarity to known inhibitors of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. In a recent study published in the Journal of Medicinal Chemistry, the compound was utilized as a scaffold to develop a series of COX-2 inhibitors with improved selectivity and reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The study reported a significant reduction in inflammatory markers in animal models, suggesting its potential as a lead compound for future drug development.

In addition to its anti-inflammatory properties, 5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid has also been investigated for its antimicrobial activity. A 2023 study in the European Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of existing antibiotics. These findings open new avenues for the development of antibiotics with novel modes of action, addressing the growing issue of antimicrobial resistance.

The synthetic pathways for 5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid have also been optimized in recent years. A study in Organic Process Research & Development detailed a scalable and cost-effective method for its synthesis, utilizing green chemistry principles to minimize environmental impact. The improved synthetic route not only enhances the compound's accessibility for further research but also aligns with the pharmaceutical industry's increasing focus on sustainable practices.

Despite these promising developments, challenges remain in the clinical translation of 5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid-based therapeutics. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is focused on optimizing its formulation and delivery systems to overcome these limitations.

In conclusion, 5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid (CAS: 705270-06-0) represents a versatile and promising scaffold in medicinal chemistry. Its applications in anti-inflammatory and antimicrobial drug development, coupled with advances in synthetic methodologies, underscore its potential as a valuable tool in the fight against disease. Future research should prioritize addressing its pharmacokinetic challenges and exploring its utility in other therapeutic areas, such as oncology and neurodegenerative disorders.